N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C13H11F4N3O/c14-9-1-3-10(4-2-9)21-8-7-19-12-18-6-5-11(20-12)13(15,16)17/h1-6H,7-8H2,(H,18,19,20)
• InChI Key: OTCWQFGUSYMTAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCNC2=NC=CC(=N2)C(F)(F)F)F
• Molecular Formula: C13H11F4N3O
• Molecular Weight: 301.24 g/mol

Description

N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine (NFPETP) is a synthetic compound that has been used in various scientific research applications. It is an organic compound that is composed of nitrogen, carbon, hydrogen, oxygen, and fluorine atoms. NFPETP has a molecular weight of approximately 394.4 g/mol and a melting point of approximately 87°C. It has been used in a variety of research applications, including drug design and development, biochemistry and physiology, and laboratory experiments.

Scientific Research Applications

N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine has been used in a variety of scientific research applications. It has been used in drug design and development, as it has been found to have a high affinity for certain receptors. It has also been used in biochemistry and physiology studies, as it has been found to have an effect on various biochemical pathways. Additionally, it has been used in laboratory experiments, as it has been found to have a variety of useful properties.

Mechanism of Action

N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine has been found to act as a competitive inhibitor of certain enzymes. It binds to the active site of the enzyme, blocking the binding of the substrate and preventing the enzyme from catalyzing the reaction. This inhibition of enzyme activity can lead to changes in biochemical pathways and physiological processes.
Biochemical and Physiological Effects
N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine has been found to have a variety of biochemical and physiological effects. It has been found to have an effect on various biochemical pathways, such as those involved in cell growth and differentiation. It has also been found to have an effect on various physiological processes, such as blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine has been found to have a variety of useful properties for laboratory experiments. It is relatively stable, making it easy to store and handle. It is also soluble in a variety of solvents, making it easy to use in a variety of experiments. However, it is toxic and must be handled with caution.

Future Directions

N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine has a variety of potential future applications. It could be used to design and develop new drugs that target specific receptors. It could also be used to study biochemical pathways and physiological processes in greater detail. Additionally, it could be used to develop new laboratory experiments and to improve existing ones.

Synthesis Methods

N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine can be synthesized in a few different ways. One method is a two-step synthesis, which involves the reaction of 4-fluorobenzaldehyde and trifluoromethylpyrimidin-2-amine. This reaction produces N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine as the main product, with some minor byproducts. Another method is a one-step synthesis, which uses 4-fluorobenzaldehyde and 4-fluorophenol as reactants. This reaction produces N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine as the main product, with some minor byproducts.